Cas no 38434-78-5 (cyano(ethyl)amine)

• Product Name: cyano(ethyl)amine
• CAS No: 38434-78-5
• MF: C₃H₆N₂
• MW: 70.0931401252747
• MDL: MFCD16767885
• CID: 1489469
• PubChem ID: 12211110
• Update Time: 2025-10-28

cyano(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• ethylcyanamide
• cyanamide, N-ethyl-
• LogP
• cyano(ethyl)amine
• 38434-78-5
• ethyl cyanamide
• N-ethylcyanamide
• EN300-315488
• JOGZZTFIGKYTSV-UHFFFAOYSA-N
• AKOS011772991

• MDL： MFCD16767885
• Inchi： 1S/C3H6N2/c1-2-5-3-4/h5H,2H2,1H3
• InChI Key： JOGZZTFIGKYTSV-UHFFFAOYSA-N
• SMILES： N(C#N)CC

Computed Properties

• Exact Mass: 70.05318
• Monoisotopic Mass: 70.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 49.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Additional information on cyano(ethyl)amine

Exploring Cyano(ethyl)amine (CAS No. 38434-78-5): Properties, Applications, and Market Insights

Cyano(ethyl)amine (CAS No. 38434-78-5) is a versatile organic compound with a wide range of applications in chemical synthesis, pharmaceuticals, and material science. This compound, also known as 2-amino-3-cyanopropionamide, has garnered significant attention due to its unique chemical properties and potential in various industrial processes. In this article, we delve into the molecular structure, key characteristics, and emerging trends surrounding cyano(ethyl)amine.

The molecular formula of cyano(ethyl)amine is C₄H₇N₃, featuring a cyano group (-CN) and an amine group (-NH₂) attached to an ethyl backbone. This structure imparts reactivity, making it valuable for nitrile-based synthesis and intermediate production. Researchers and manufacturers often seek high-purity cyano(ethyl)amine for specialized applications, driving demand in niche markets.

One of the most searched questions about cyano(ethyl)amine is its role in pharmaceutical intermediates. The compound serves as a precursor in the synthesis of active pharmaceutical ingredients (APIs), particularly in drugs targeting neurological and metabolic disorders. Its ability to form stable bonds with other functional groups makes it ideal for drug discovery and medicinal chemistry applications.

In material science, cyano(ethyl)amine is explored for its potential in polymer modification and coating formulations. The cyano group enhances adhesion and durability, making it useful in advanced materials for electronics and automotive industries. Recent studies highlight its compatibility with bio-based polymers, aligning with the global shift toward sustainable materials.

The market for cyano(ethyl)amine is influenced by trends in green chemistry and eco-friendly synthesis. Manufacturers are investing in low-waste production methods to meet regulatory standards and consumer demand for sustainable chemicals. Analytical techniques like HPLC and GC-MS are critical for ensuring product quality, as impurities can affect downstream applications.

Another hot topic is the stability of cyano(ethyl)amine under varying conditions. Researchers emphasize proper storage—typically in cool, dry environments—to prevent degradation. Safety data sheets (SDS) provide guidelines for handling, though the compound is not classified as hazardous under standard conditions.

Innovations in catalytic processes have improved the efficiency of cyano(ethyl)amine synthesis, reducing costs and environmental impact. Companies are also exploring scalable production to cater to growing demand in Asia-Pacific and North American markets. Keywords like buy cyano(ethyl)amine and CAS 38434-78-5 suppliers frequently appear in procurement searches.

In conclusion, cyano(ethyl)amine (CAS No. 38434-78-5) is a compound of significant industrial relevance, bridging gaps between chemistry, pharmaceuticals, and materials. Its adaptability to green chemistry principles and role in high-value applications ensure its continued prominence in research and commerce.